Cas no 77303-09-4 (2-Ethyl-4-methyl-1H-benzimidazole)

• Product Name: 2-Ethyl-4-methyl-1H-benzimidazole
• CAS No: 77303-09-4
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 549330
• Update Time: 2023-08-02

2-Ethyl-4-methyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-ethyl-7-methyl-
• 1H-Benzimidazole,2-ethyl-4-methyl-(9CI)
• 2-Ethyl-4-methylbenzimidazole
• 2-ethyl-4-methyl-1H-benzimidazole
• 2-Ethyl-4-methyl-1H-benzimidazole

• Inchi： 1S/C10H12N2/c1-3-9-11-8-6-4-5-7(2)10(8)12-9/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： CXBRZLNSRRMWJP-UHFFFAOYSA-N
• SMILES： N1C(CC)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 160.1
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7